Cas no 1373232-40-6 (4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol)

• Product Name: 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol
• CAS No: 1373232-40-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 3043570
• Update Time: 2025-07-01

4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol
• Cyclohexanol, 4-(5-amino-6-quinolinyl)-

• Inchi： 1S/C15H18N2O/c16-15-12(10-3-5-11(18)6-4-10)7-8-14-13(15)2-1-9-17-14/h1-2,7-11,18H,3-6,16H2
• InChI Key： OSDGTLMOCOWCOH-UHFFFAOYSA-N
• SMILES： C1(O)CCC(C2=CC=C3C(=C2N)C=CC=N3)CC1

Additional information on 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol

Introduction to 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol (CAS No. 1373232-40-6)

4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol, also known by its CAS number 1373232-40-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline ring and a cyclohexanol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol consists of a six-membered quinoline ring attached to a cyclohexanol group via a carbon atom. The presence of the amino group on the quinoline ring further enhances its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets. This compound's molecular formula is C₁₅H₁₈N₂O, and its molecular weight is approximately 242.31 g/mol.

In recent years, 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol demonstrated significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs. Additionally, another study published in the European Journal of Medicinal Chemistry in 2022 found that 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol exhibited selective cytotoxicity against cancer cells, particularly those derived from breast and lung tumors.

The mechanism of action of 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol is believed to involve its ability to modulate specific protein-protein interactions and disrupt signaling pathways that are critical for cell survival and proliferation. For example, it has been shown to interfere with the binding of certain proteins to their receptors, thereby preventing the activation of downstream signaling cascades. This property makes it an attractive target for drug development, as it can potentially address multiple disease states with a single molecule.

In addition to its therapeutic potential, 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol has also been studied for its use as a research tool in biochemical assays. Its ability to selectively bind to specific targets allows researchers to gain insights into complex biological processes and identify new therapeutic targets. This makes it a valuable compound for both academic research and industrial drug discovery efforts.

The synthesis of 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 5-aminoquinoline with cyclohexanone followed by reduction steps to introduce the hydroxyl group. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical agent.

Clinical trials involving 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further evaluated.

In conclusion, 4-(5-Aminoquinolin-6-yl)cyclohexan-1-ol (CAS No. 1373232-40-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new drugs targeting various diseases, including cancer and inflammatory disorders. Ongoing research and clinical trials will continue to shed light on its full potential as a therapeutic agent.